Cas no 102990-38-5 (1(2H)-Phthalazinone, 4-[4-(1-methylethyl)phenyl]-)

• Product Name: 1(2H)-Phthalazinone, 4-[4-(1-methylethyl)phenyl]-
• CAS No: 102990-38-5
• MF: C₁₇H₁₆N₂O
• MW: 264.321743965149
• CID: 1134660
• PubChem ID: 10467993
• Update Time: 2025-04-20

1(2H)-Phthalazinone, 4-[4-(1-methylethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Phthalazinone, 4-[4-(1-methylethyl)phenyl]-
• 4-[4-(propan-2-yl)phenyl]phthalazin-1(2H)-one
• 4-[4-(propan-2-yl)phenyl]phthalazin-1-ol
• AKOS010251810
• 102990-38-5
• AKOS022100986
• STL301484
• SCHEMBL1788381
• DB-166399
• STL301417
• CABHESZBHVHQKB-UHFFFAOYSA-N
• 4-(4-Isopropylphenyl)phthalazin-1(2H)-one
• TQP1583

• Inchi： 1S/C17H16N2O/c1-11(2)12-7-9-13(10-8-12)16-14-5-3-4-6-15(14)17(20)19-18-16/h3-11H,1-2H3,(H,19,20)
• InChI Key： CABHESZBHVHQKB-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(C2C=CC(=CC=2)C(C)C)=NN1

Computed Properties

• Exact Mass: 340.1577
• Monoisotopic Mass: 264.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• PSA: 32.67